![molecular formula C24H27N5OS B2702121 1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]piperidine-4-carboxamide CAS No. 2097921-85-0](/img/structure/B2702121.png)
1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]piperidine-4-carboxamide” is a complex organic molecule that contains several heterocyclic rings, including a cyclopenta[c]pyridazine ring, a thiazole ring, and a piperidine ring .
Molecular Structure Analysis
The structure of this compound is likely to be quite complex due to the presence of multiple heterocyclic rings. The cyclopenta[c]pyridazine ring is a bicyclic structure containing a five-membered ring fused to a pyridazine ring . The thiazole ring is a five-membered ring containing one sulfur atom and one nitrogen atom . The piperidine ring is a six-membered ring containing one nitrogen atom.Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions such as nucleophilic substitutions, electrophilic additions, and ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar groups, the degree of unsaturation, and the presence of heteroatoms would all influence its properties .Scientific Research Applications
Thiazole-Aminopiperidine Hybrid Analogues
A series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates was designed and synthesized, targeting Mycobacterium tuberculosis GyrB inhibitors. These compounds, evaluated for their in vitro Mycobacterium smegmatis (MS) GyrB ATPase assay, antituberculosis activity, and cytotoxicity, demonstrated promising results, with specific compounds showing significant activity against Mycobacterium tuberculosis, indicating the potential of thiazole and aminopiperidine hybrids in antimicrobial research (Jeankumar et al., 2013).
Synthesis and Biological Activities of Thiazolopyrimidine Derivatives
Another study focused on the synthesis of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine. These compounds exhibited significant analgesic and antiparkinsonian activities, comparable to established drugs like Valdecoxib® and Benzatropine®, highlighting their potential in developing new therapeutic agents (Amr et al., 2008).
Future Directions
Given the complexity of this compound and the presence of several heterocyclic rings, it could be of interest in various fields such as medicinal chemistry and materials science. Further studies could explore its potential biological activities, its reactivity, and its physical and chemical properties .
properties
IUPAC Name |
1-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N5OS/c30-23(25-12-9-20-16-31-24(26-20)18-5-2-1-3-6-18)17-10-13-29(14-11-17)22-15-19-7-4-8-21(19)27-28-22/h1-3,5-6,15-17H,4,7-14H2,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYXLPHAELKIZNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC(=NN=C2C1)N3CCC(CC3)C(=O)NCCC4=CSC(=N4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.